2-{[1-(2-fluorobenzyl)-4-piperidinyl]oxy}-4-methoxy-N-(2-methoxyethyl)benzamide

• IUPAC Name: 2-[1-[(2-fluorophenyl)methyl]piperidin-4-yl]oxy-4-methoxy-N-(2-methoxyethyl)benzamide
• InChI: InChI=1S/C23H29FN2O4/c1-28-14-11-25-23(27)20-8-7-19(29-2)15-22(20)30-18-9-12-26(13-10-18)16-17-5-3-4-6-21(17)24/h3-8,15,18H,9-14,16H2,1-2H3,(H,25,27)
• InChI Key: CMYAXGBHKMLWBL-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=C(C=C(C=C1)OC)OC2CCN(CC2)CC3=CC=CC=C3F
• Molecular Formula: C23H29FN2O4
• Molecular Weight: 416.5 g/mol

Description

2-{[1-(2-fluorobenzyl)-4-piperidinyl]oxy}-4-methoxy-N-(2-methoxyethyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as FUB-APINACA and belongs to the class of synthetic cannabinoids.

Mechanism of Action

FUB-APINACA acts as a potent agonist of the cannabinoid receptors CB1 and CB2. It binds to these receptors and activates them, leading to various physiological and biochemical effects. The exact mechanism of action of FUB-APINACA is not fully understood, but it is believed to involve the modulation of various signaling pathways in the brain and other organs.
Biochemical and Physiological Effects:
FUB-APINACA has been reported to induce various biochemical and physiological effects, including analgesia, sedation, hypothermia, and tachycardia. It has also been shown to affect the release of various neurotransmitters, including dopamine, serotonin, and norepinephrine. The exact effects of FUB-APINACA depend on the dose, route of administration, and individual factors.

Advantages and Limitations for Lab Experiments

FUB-APINACA has several advantages for lab experiments, including its high potency, selectivity, and stability. It can be easily synthesized and purified, making it a useful tool for studying the endocannabinoid system and its interactions with other signaling pathways. However, FUB-APINACA also has some limitations, including its potential toxicity and the lack of standardized methods for its analysis.

Future Directions

There are several future directions for the study of FUB-APINACA, including the investigation of its potential therapeutic applications, the development of new synthetic analogs with improved properties, and the standardization of analytical methods for its detection and quantification. Additionally, more research is needed to understand the long-term effects of FUB-APINACA on the brain and other organs, as well as its potential for abuse and dependence.

Synthesis Methods

The synthesis of FUB-APINACA involves several steps, including the reaction of 2-fluorobenzyl chloride with piperidine, followed by the reaction with 4-methoxybenzoyl chloride. The final step involves the reaction of the intermediate product with 2-methoxyethylamine. The synthesis method of FUB-APINACA is well-established and has been reported in several research papers.

Scientific Research Applications

FUB-APINACA has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and forensic science. In medicinal chemistry, FUB-APINACA has been investigated for its potential use as a therapeutic agent for various diseases, including cancer and neurological disorders. In pharmacology, FUB-APINACA has been studied for its interaction with the endocannabinoid system and its potential as a drug of abuse. In forensic science, FUB-APINACA has been analyzed for its presence in various drug samples.